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Compound of Interest

Compound Name: (3-Methoxyphenyl)acetonitrile

Cat. No.: B041291 Get Quote

This guide provides immediate, essential safety and logistical information for the handling of (3-
Methoxyphenyl)acetonitrile in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe operational procedures and proper

disposal.

Hazard Identification and Safety Data
(3-Methoxyphenyl)acetonitrile is a combustible liquid that can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation.[1] Ingestion and contact with skin can be

toxic.[2] Upon decomposition, especially in acidic environments or under fire conditions, it has

the potential to release toxic hydrogen cyanide gas.[3]

Table 1: Hazard Classifications for (3-Methoxyphenyl)acetonitrile

Hazard Statement GHS Classification

Toxic if swallowed Acute toxicity, oral (Danger)[2]

Toxic in contact with skin Acute toxicity, dermal (Danger)[2]

Causes skin irritation Skin corrosion/irritation (Warning)[2]

Causes serious eye irritation Serious eye damage/eye irritation (Warning)[2]

Fatal if inhaled Acute toxicity, inhalation (Danger)[2]

May cause respiratory irritation Specific target organ toxicity, single exposure[2]
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Table 2: Physical and Chemical Properties of (3-Methoxyphenyl)acetonitrile

Property Value

Molecular Formula C₉H₉NO[4]

Molecular Weight 147.17 g/mol [2][4]

Appearance Liquid[4]

Boiling Point 164-165 °C at 20 mmHg[4]

Density 1.054 g/mL at 25 °C[4]

Flash Point 98 °C (208.4 °F) - closed cup[4]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases[1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Recommendation

Eye and Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in addition to goggles

when there is a significant risk of splashing.[5]

Hand Protection

Double-gloving with nitrile gloves is

recommended. For prolonged contact, consider

heavier-duty gloves like neoprene or butyl

rubber.[5]

Skin and Body Protection

A buttoned lab coat is required. For procedures

with a higher risk of splashes, a chemically

resistant apron over the lab coat is advised.[5]

Respiratory Protection

All work should be conducted in a certified

chemical fume hood.[5] If a fume hood is not

available, a NIOSH/MSHA approved respirator

with an appropriate cartridge for organic vapors

and particulates should be used.[5][6]

Handling and Storage Procedures

Engineering Controls: Always handle (3-Methoxyphenyl)acetonitrile in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation of vapors.[1]

Ensure safety showers and eyewash stations are readily accessible.[1]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[7] Do not breathe

vapors or mists.[1] Wash hands thoroughly after handling.[1] Avoid eating, drinking, or

smoking in the work area.[1] Use secondary containment for all containers to prevent spills.

[5]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[1][5] Keep containers tightly

sealed and clearly labeled.[5]

Spill Management
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Small Spills:

Alert personnel in the immediate area.[5]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, diatomite,

or vermiculite.[6][8]

Carefully collect the absorbed material into a labeled, sealable waste container.[5]

Clean the spill area with soap and water.[5]

Large Spills:

Evacuate the area immediately.[5]

Alert your institution's environmental health and safety (EHS) department.[5]

Prevent entry into the affected area.[5]

Waste Disposal

Waste Classification: (3-Methoxyphenyl)acetonitrile and any contaminated materials

should be treated as hazardous waste.[5]

Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible

container.[5] Do not mix with other waste streams unless instructed by your EHS

department.[5]

Disposal: Dispose of the waste through an approved hazardous waste disposal program,

following all local, regional, and national regulations.[1]

Emergency Procedures
Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][7]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1][7]

Experimental Workflow and Safety Logic
The following diagram outlines the logical workflow for the safe handling of (3-
Methoxyphenyl)acetonitrile, from preparation to disposal.
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Caption: Workflow for Safe Handling of (3-Methoxyphenyl)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

